Cas no 518044-32-1 (Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate)

• Product Name: Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
• CAS No: 518044-32-1
• MF: C₁₅H₃₀O₇
• MW: 322.394505977631
• MDL: MFCD11041117
• CID: 361344
• PubChem ID: 11174684
• Update Time: 2025-11-02

Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxapentadecan-15-oic acid, 1-hydroxy-, 1,1-dimethylethylester
• HO-dPEG(4)-CO-OtBu
• HO-PEG4-CH2CH2COOtBu
• Hydroxy-PEG4-t-butyl ester
• tert-Butyl-1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
• HO-PEG4-CO-OtBu
• tert-Butyl 1-Hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
• HO-PEG4 tert-Butyl Ester
• 1-Hydroxy-3,6,9,12-tetraoxapentadecan-15-oic Acid tert-Butyl Ester
• Hydroxy-PEG4-t-butly ester
• Tert-butyl 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]propanoate
• BIPG1450
• FJRDXEGYAVAMLB-UHFFFAOYSA-N
• AK601805
• SY122495
• Hydroxy-PEG4-(CH2)2-Boc
• AMY4544
• ZB0979
• AS-54494
• s10685
• MFCD11041117
• B5901
• HO-PEG4-t-butyl ester
• TERT-BUTYL1-HYDROXY-3,6,9,12-TETRAOXAPENTADECAN-15-OATE
• PEG5-Carboxylic Acid tert-Butyl Ester
• OH-PEG4-TBA
• SCHEMBL722740
• 15-HYDROXY-4,7,10,13-TETRAOXA-PENTADECANOIC ACID T-BUTYL ESTER
• A901384
• CS-0096865
• t-Butyl 3-Hydroxy(PEG4)propoinate
• LCZC846
• AKOS030213480
• OH-PEG4-CH2CH2COOtBu
• tert-butyl 3-(2-{2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)propanoate;tert-Butyl 1-Hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
• 518044-32-1
• 15-Hydroxy-4,7,10,13-tetraoxapentadecanoic acid tert-butyl ester
• HY-W039178
• EN300-305340
• C15H30O7
• BP-20402
• LCZC847
• DA-74354
• Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate

• MDL： MFCD11041117
• Inchi： 1S/C15H30O7/c1-15(2,3)22-14(17)4-6-18-8-10-20-12-13-21-11-9-19-7-5-16/h16H,4-13H2,1-3H3
• InChI Key： FJRDXEGYAVAMLB-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.19915329 g/mol
• Monoisotopic Mass: 322.19915329 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 322.39
• XLogP3: -0.2
• Topological Polar Surface Area: 83.4

Experimental Properties

• Color/Form: No data available
• Density: 1.04746 g/mL
• Melting Point: No data available
• Boiling Point: 406.8±35.0 °C at 760 mmHg
• Flash Point: 135.8±19.4 °C
• Refractive Index: n/D 1.4492
• Solubility: Soluble (180 g/l) (25 º C),

Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate

Recent Advances in the Development of Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate (CAS No. 518044-32-1)

The compound Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate (CAS No. 518044-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is a derivative of a polyol ester and has been explored for its potential applications in drug delivery systems and as a bioactive agent.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to optimize its production, including the use of catalytic methods and green chemistry principles. The compound's unique structure has been shown to enhance its solubility and stability under physiological conditions, making it an attractive candidate for therapeutic applications.

In terms of biological activity, Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate has demonstrated potential as an enzyme inhibitor. Preclinical studies have highlighted its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential role in the treatment of chronic inflammatory diseases.

Moreover, this compound has been investigated for its role in drug delivery systems. Its ability to form micellar structures has been leveraged to encapsulate hydrophobic drugs, thereby improving their bioavailability. This property makes it a promising candidate for the development of nanomedicines.

Future research directions include further exploration of its pharmacokinetics and toxicity profiles. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for clinical trials.